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Compound of Interest |

Compound Name: 3-Methylhexyl Acetate

CAS No.: 50373-54-1

Cat. No.: B1417962

\ J

3-Methylhexyl acetate (CAS No. 50373-54-1) is a carboxylate ester recognized for its
characteristic fruity aroma.[1] Structurally, it is the acetate ester of 3-methylhexanol, consisting
of a nine-carbon backbone (C9H1802).[1][2][3][4] This compound, a colorless liquid at room
temperature, holds a significant position in the flavor and fragrance industries due to its
pleasant scent profile.[1][2] Beyond its organoleptic properties, its utility extends to industrial
applications as a solvent.[1] This guide provides a comprehensive overview of its core chemical
properties, synthesis, spectral characterization, and safe handling protocols, tailored for
professionals in research and chemical development.

Physicochemical Characteristics

The physical and chemical properties of a compound are foundational to its application and
handling. 3-Methylhexyl acetate is characterized by moderate volatility and good solubility in
organic solvents, with limited solubility in water.[1] A summary of its key quantitative properties
is presented below.
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Property Value Source(s)
Molecular Formula C9H1802 [1114]
Molecular Weight 158.24 g/mol [2][3][4]
CAS Number 50373-54-1 [11[2][4]
Colorless to Almost Colorless
Appearance o [1]
Clear Liquid
Boiling Point 184 °C [2]
Melting Point -44 °C [5]
Density / Specific Gravity 0.87 g/cm3 (at 20°C)
) 59 °C to 96 °C (literature
Flash Point )
discrepancy)
Purity (Typical) >95.0% (GC) [2]

Synthesis of 3-Methylhexyl Acetate: The
Esterification Pathway

The most common and industrially viable method for synthesizing 3-Methylhexyl acetate is
through the Fischer esterification of 3-methylhexanol with acetic acid.[1] This acid-catalyzed
reaction is a classic example of a nucleophilic acyl substitution.

Causality in Experimental Design

The choice of an acid catalyst, typically sulfuric acid (H2SOa4) or a solid acid resin, is critical; its
role is to protonate the carbonyl oxygen of the acetic acid, thereby increasing the
electrophilicity of the carbonyl carbon and making it more susceptible to nucleophilic attack by
the hydroxyl group of 3-methylhexanol. The reaction is reversible, and to drive the equilibrium
towards the product side, water, a byproduct, must be continuously removed from the reaction
mixture, often through azeotropic distillation using a Dean-Stark apparatus. This application of
Le Chatelier's principle is fundamental to achieving a high yield.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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